Cas no 651058-93-4 (Benzoic acid, 4-chloro-3-(ethylsulfonyl)-)

• Product Name: Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
• CAS No: 651058-93-4
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 406887
• PubChem ID: 43140954
• Update Time: 2025-04-19

Benzoic acid, 4-chloro-3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(ethylsulfonyl)-
• 4-chloro-3-ethylsulfonylbenzoic acid
• 4-Chloro-3-(ethanesulfonyl)benzoic acid
• 651058-93-4
• DTXSID30655507

• Inchi： 1S/C9H9ClO4S/c1-2-15(13,14)8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： KDIIKGKSAWIAFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(CC)(=O)=O

Computed Properties

• Exact Mass: 247.99107
• Monoisotopic Mass: 247.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44